Cas no 61174-34-3 (Benzenamine, 2-[[2-(trifluoromethyl)phenyl]sulfonyl]-)

Benzenamine, 2-[[2-(trifluoromethyl)phenyl]sulfonyl]- structure
61174-34-3 structure
Product Name:Benzenamine, 2-[[2-(trifluoromethyl)phenyl]sulfonyl]-
CAS No:61174-34-3
MF:C13H10F3NO2S
MW:301.284212589264
CID:489611
PubChem ID:71398622
Update Time:2025-04-19

Benzenamine, 2-[[2-(trifluoromethyl)phenyl]sulfonyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 2-[[2-(trifluoromethyl)phenyl]sulfonyl]-
    • 2-[2-(trifluoromethyl)phenyl]sulfonylaniline
    • DTXSID90820037
    • 2-[2-(Trifluoromethyl)benzene-1-sulfonyl]aniline
    • 61174-34-3
    • A1-05059
    • Inchi: 1S/C13H10F3NO2S/c14-13(15,16)9-5-1-3-7-11(9)20(18,19)12-8-4-2-6-10(12)17/h1-8H,17H2
    • InChI Key: RGUFPDOQUOULLM-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1N)(C1C=CC=CC=1C(F)(F)F)(=O)=O

Computed Properties

  • Exact Mass: 301.0385
  • Monoisotopic Mass: 301.03843422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 430
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 60.16
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